Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

• Molecular Formula: C19H32O4
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C19H32O4/c1-3-4-8-12-17-18(23-17)15-14-16(20)11-9-6-5-7-10-13-19(21)22-2/h4,8,14-18,20H,3,5-7,9-13H2,1-2H3/b8-4-,15-14+/t16-,17-,18+/m0/s1
• InChIKey: DKCYWWDQZBZFED-ACDRZPINSA-N

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate: Reference Standard for Oxylipin Research

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a stereochemically defined, methyl-esterified oxylipin within the octadecanoid class . It is supplied as a high-purity (>98%) research-grade liquid standard, formulated as a methyl ester (FAME) to facilitate chromatographic analysis . Its defined (12R,13S,9S,10E,15Z) stereochemistry distinguishes it from regio- and stereoisomers that may co-occur in natural extracts or synthetic mixtures .

Stereochemically defined oxylipin standard for chiral reference workflow

Methyl ester form compatible with FAME analytical methods

High-purity reference grade supports quantitative lipidomics

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate: Why Regio- and Stereoisomer Selection Matters

Generic substitution of this compound is precluded by the well-documented stereochemical and regioisomeric dependency of epoxyalcohol biological activity and analytical behavior. In synthetic preparations, epoxidation of the 9-hydroxy diene precursor yields a mixture of C10–C11 and C12–C13 regioisomers, with ratios highly dependent on the C9 substituent . Furthermore, enzymatic conversions of hydroperoxide substrates produce distinct stereoisomer profiles; for instance, CYP74M2 generates two distinct stereoisomers of 11-hydroxy-12,13-epoxy-9,15-octadecadienoic acid from a single substrate . Using a non-authenticated or mis-identified analog compromises the reliability of quantitative assays, biomarker validation, and any structure-activity relationship (SAR) interpretation .

Regioisomer interference

C10–C11 epoxide isomers may co-elute and compromise assay specificity if not chromatographically resolved.

Stereochemical mismatch

Non-authenticated stereoisomers can alter enzymatic pathway interpretation and SAR conclusions.

Lack of defined purity

Uncertified oxylipin mixtures introduce quantification uncertainty and degradation product artifacts.

• [1] van der Stelt, M., et al. (1995). The regio- and stereoselectivity of the MCPBA-epoxidation of methyl dimorphecolate and derivatives. Industrial Crops and Products, 4(4), 273-280. View Source
• [2] Gorina, S. S., et al. (2019). Detection of the first higher plant epoxyalcohol synthase: Molecular cloning and characterisation of the CYP74M2 enzyme of spikemoss Selaginella moellendorffii. Phytochemistry, 158, 77-85. View Source

Quantitative Evidence for Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate Differentiation

Regioisomeric Ratio: C12–C13 vs. C10–C11 Epoxide Formation in MCPBA Epoxidation

Chemical synthesis of the 12,13-epoxy framework via MCPBA epoxidation of methyl 9(S)-hydroxy-10,12-octadecadienoate yields a regioisomeric mixture. The ratio of C12–C13 epoxide (the target scaffold) to C10–C11 epoxide is critically dependent on the C9 substituent. For the free 9-hydroxy substrate, this ratio is 90:10 (favoring the C12–C13 product). This ratio shifts dramatically to 12:88 for the 9-methoxy derivative, 26:74 for 9-siloxy, 16:84 for 9-acetoxy, and 17:83 for 9-chloroacetoxy .

Regioisomeric ratio

Reported

C12–C13 epoxide ratio 90:10 for 9-hydroxy substrate vs. 12:88 for 9-methoxy.

Regioselectivity depends on C9 substituent; free 9-OH critical for target scaffold.

9-methoxy, 9-siloxy, 9-acetoxy, 9-chloroacetoxy analogs favor undesired 10,11-epoxide.

Evidence Dimension	Regioisomeric product ratio (C12–C13 : C10–C11 epoxide)
Target Compound Data	90:10 (when starting from methyl 9(S)-hydroxy-10,12-octadecadienoate)
Comparator Or Baseline	9-Methoxy derivative: 12:88; 9-Siloxy derivative: 26:74; 9-Acetoxy derivative: 16:84; 9-Chloroacetoxy derivative: 17:83
Quantified Difference	The 9-hydroxy derivative yields a 9-fold higher proportion of the C12–C13 epoxide (90%) compared to the 9-methoxy derivative (12%).
Conditions	Epoxidation with m-chloroperbenzoic acid (MCPBA) on methyl dimorphecolate derivatives.

Why This Matters

The free 9-hydroxy group is essential for achieving high regioselectivity toward the 12,13-epoxide; using protected analogs leads to a predominance of the undesired 10,11-regioisomer, which would confound biological studies if present as a contaminant.

• [1] van der Stelt, M., et al. (1995). The regio- and stereoselectivity of the MCPBA-epoxidation of methyl dimorphecolate and derivatives. Industrial Crops and Products, 4(4), 273-280. View Source

Stereochemical Outcome: Enzymatic vs. Non-Enzymatic Epoxyalcohol Synthesis

The defined (12R,13S,9S) stereochemistry of the target compound is characteristic of enzymatic epoxyalcohol synthase (EAS) products. In contrast, non-enzymatic epoxidation (e.g., with hematin) yields a different stereochemical profile. Short incubation of 9(S)-HPODE with beetroot extract yields the specific 9(S)-hydroxy-10(E)-12(R),13(S)-cis-epoxy product. Non-enzymatic conditions or longer incubations lead to distinct trihydroxy isomers .

Stereochemical outcome

Class-level inference

Enzymatic synthesis yields single 12R,13S,9S isomer; non-enzymatic conditions produce multiple stereoisomers.

Defined stereochemistry essential for distinguishing enzymatic EAS products from non-enzymatic artifacts.

Based on 9(S)-HPODE incubation; hematin or extended incubation yields trihydroxy mixtures.

Evidence Dimension	Stereochemical outcome of epoxyalcohol formation
Target Compound Data	12(R),13(S)-epoxy-9(S)-hydroxy configuration (enzymatic EAS product from 9(S)-HPODE)
Comparator Or Baseline	Non-enzymatic (hematin) or extended enzymatic incubations yield mixtures of 9R/S,12S,13S-trihydroxyoctadecenoate and other stereoisomers
Quantified Difference	Qualitative stereochemical divergence: enzymatic synthesis yields a single, defined stereoisomer; non-enzymatic conditions yield multiple stereoisomers.
Conditions	Incubation of 9(S)-HPODE with Beta vulgaris extract (5 min) for enzymatic synthesis; hematin catalysis or 60 min incubations for non-enzymatic/alternative products.

Why This Matters

The defined stereochemistry is critical for studies of epoxyalcohol synthase (EAS) activity and for differentiating enzymatic from non-enzymatic oxylipin formation pathways.

• [1] Garscha, U., et al. (2013). Steric analysis of epoxyalcohol and trihydroxy derivatives of 9-hydroperoxy-linoleic acid from hematin and enzymatic synthesis. Chemistry and Physics of Lipids, 167-168, 21-32. View Source
• [2] Grechkin, A. N., et al. (2011). Efficient and specific conversion of 9-lipoxygenase hydroperoxides in the beetroot. Formation of pinellic acid. Lipids, 46(8), 741-751. View Source

Enzymatic Product Ratio: CYP440A18 Dual EAS/AOS Activity

The recombinant CYP440A18 enzyme from Branchiostoma belcheri converts α-linolenate 13-hydroperoxide (13-HPOT) to a specific oxiranyl carbinol product, (9Z,11R,12R,13S,15Z)-11-hydroxy-12,13-epoxy-9,15-octadecadienoic acid, along with α-ketol and cyclopentenone byproducts. The product ratio was determined to be approximately 35:5:1 (EAS product : α-ketol : cis-12-oxo-10,15-phytodienoic acid) . This ratio differs from other CYP74 enzymes, which may produce different epoxyalcohol regio- or stereoisomers .

CYP440A18 product ratio

Class-level inference

EAS product 35-fold more abundant than cyclopentenone byproduct; α-ketol 5 parts.

EAS product dominant, highlighting need for stereochemically pure standard to study CYP74 dual activity.

Recombinant CYP440A18 with 13-HPOT substrate.

Evidence Dimension	Product distribution from 13-HPOT by CYP440A18
Target Compound Data	EAS product: 35 parts (relative)
Comparator Or Baseline	α-Ketol: 5 parts; cis-12-oxo-10,15-phytodienoic acid: 1 part
Quantified Difference	EAS product is 7-fold more abundant than the α-ketol and 35-fold more abundant than the cyclopentenone.
Conditions	Recombinant CYP440A18 enzyme assay with α-linolenate 13-hydroperoxide (13-HPOT) as substrate.

Why This Matters

This specific 11-hydroxy-12,13-epoxy product (a close analog of the target 9-hydroxy-12,13-epoxy compound) is the dominant product of CYP440A18, highlighting the importance of stereochemically defined standards for studying this enzyme's unique dual EAS/AOS activity.

• [1] Toporkova, Y. Y., et al. (2021). Detection of the First Epoxyalcohol Synthase/Allene Oxide Synthase (CYP74 Clan) in the Lancelet (Branchiostoma belcheri, Chordata). International Journal of Molecular Sciences, 22(9), 4737. View Source
• [2] Toporkova, Y. Y., et al. (2024). The versatile CYP74 clan enzyme CYP440A19 from the European lancelet Branchiostoma lanceolatum biosynthesizes novel macrolactone, epoxydiene, and related oxylipins. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1869(3), 159467. View Source

Analytical Purity and Storage Stability Specification

The target compound is supplied with a certified purity of >98% (by GC/FID or similar), as confirmed by multiple vendors . This level of purity is essential for its use as a quantitative reference standard in lipidomics. Specific storage conditions are provided: freezer (-20°C) for long-term storage, with stability documented for 3 years as powder at -20°C, 2 years at 4°C, and 1 month at -20°C once in solution . These specifications are critical for ensuring reproducibility in analytical workflows.

Purity & stability

Specification review

Purity >98% (GC/FID); stability: powder 3 years at -20°C, solution 1 month at -20°C.

Supports quantitative reproducibility; minimizes degradation-related variability.

Storage conditions verified per vendor protocols.

Evidence Dimension	Certified purity and documented stability
Target Compound Data	Purity >98%; Stability: powder at -20°C for 3 years, 4°C for 2 years
Comparator Or Baseline	Uncertified or bulk oxylipin mixtures lacking defined purity and stability data
Quantified Difference	Not applicable for quantitative difference, but provides a clear specification for procurement and use.
Conditions	GC/FID analysis for purity; accelerated and real-time stability studies per vendor protocols.

Why This Matters

Procurement of a compound with defined purity and validated storage stability minimizes experimental variability and ensures that observed biological effects are attributable to the target molecule, not to contaminants or degradation products.

Absence of Mutagenicity in Ames Test at High Concentrations

In a safety assessment of related epoxyhydroxyene fatty esters, methyl trans-12,13-epoxy-erythro-11-hydroxy-cis(trans)-9-octadecenoate (a closely related analog) was tested for mutagenicity using the Ames assay with S. typhimurium strains TA100, TA98, and TA1537. The compound was non-mutagenic at concentrations up to 2000 µg/test plate. In contrast, the parent hydroperoxide (methyl ester of hydroperoxy linoleic acid) was weakly mutagenic under the same conditions .

Ames test context

Class-level inference

11-hydroxy analog non-mutagenic up to 2000 µg/plate in TA100, TA98, TA1537; hydroperoxide precursor weakly mutagenic.

Reported lower mutagenicity signal relative to hydroperoxide; supports research handling context.

Analog data; verify with target compound in relevant assays.

Evidence Dimension	Mutagenicity in Ames test
Target Compound Data	Non-mutagenic up to 2000 µg/plate (for the 11-hydroxy analog)
Comparator Or Baseline	Parent hydroperoxide (methyl ester of hydroperoxy linoleic acid): weakly mutagenic in TA100 and TA98.
Quantified Difference	The epoxyalcohol analog showed no mutagenicity at the highest tested dose, while the hydroperoxide precursor was weakly mutagenic.
Conditions	Ames test using S-9 mix from Aroclor 1254-treated rat liver, tested in S. typhimurium strains TA100, TA98, and TA1537.

Why This Matters

This data supports the safety profile of the epoxyalcohol class relative to their hydroperoxide precursors, which is relevant for researchers handling these compounds and for interpreting potential biological effects in cellular models.

• [1] Gardner, H. W., et al. (1984). Five isomeric epoxyhydroxyene and epoxyoxoene fatty esters derived from hemolytic decomposition of linoleic acid hydroperoxide were tested for mutagenicity. Lipids, 19(4), 294-298. View Source

Recommended Applications for Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate Based on Evidence

Quantitative Reference Standard for Targeted Oxylipin Lipidomics

Due to its certified purity (>98%) and defined stereochemistry, this compound serves as an ideal external calibration standard for quantifying 12,13-epoxy-9-hydroxy octadecadienoates in biological matrices using LC-MS/MS or GC-MS. The methyl ester form is directly compatible with standard FAME analytical workflows .

Enzymology: Substrate Specificity Profiling of CYP74 Epoxyalcohol Synthases (EAS)

This compound is a key reference for characterizing the stereochemical outcome of EAS enzymes. Its specific (12R,13S,9S) configuration allows for the definitive identification of enzymatic products formed from 9(S)-hydroperoxide substrates, distinguishing them from non-enzymatic or alternative pathway products .

Synthetic Chemistry: Regioselective Epoxidation Studies

The compound's scaffold is relevant for studies investigating the regioselectivity of epoxidation reactions on hydroxy-diene systems. The documented 90:10 ratio for C12–C13 vs. C10–C11 epoxide formation on the 9-hydroxy substrate provides a benchmark for developing and optimizing new stereoselective epoxidation methodologies .

Pharmacological and Toxicological Profiling of Oxylipins

As a representative of the epoxyalcohol class of oxylipins, this compound can be used as a tool to investigate structure-activity relationships (SAR) in inflammation, cell signaling, or antifungal activity. The available mutagenicity data on a close analog provides a baseline safety profile for handling and interpretation of in vitro results .

Application

Selection Property

Validation Focus

Targeted oxylipin lipidomics

Certified purity & defined stereochemistry

Quantitative accuracy and method reproducibility

CYP74 EAS substrate profiling

(12R,13S,9S) stereochemistry

Enzymatic product stereochemical verification

Regioselective epoxidation studies

9-hydroxy regioselectivity benchmark

Epoxidation ratio verification (C12–C13 vs. C10–C11)

Oxylipin SAR and cell signaling research

Epoxyalcohol class reference

Biological endpoint interpretation and handling context